Cas no 187393-00-6 (Bemotrizinol)

• Product Name: Bemotrizinol
• CAS No: 187393-00-6
• MF: C₃₈H₄₉N₃O₅
• MW: 627.812770605087
• MDL: MFCD08435974
• CID: 174891
• PubChem ID: 135487856
• Update Time: 2025-05-20

Bemotrizinol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,2'-[6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis[5-[(2-ethylhexyl)oxy]-
• (6Z)-3-(2-Ethylhexoxy)-6-[(4Z)-4-[4-(2-ethylhexoxy)-6-oxo-1-cyclohexa-2,4-dienylidene]-6-(4-methoxyphenyl)-1H-1,3,5-triazin-2-ylidene]cyclohexa-2,4-dien-1-one
• 2,2'-[6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis[5-[(2-ethylhexyl)oxy]phenol
• Bemotrizinol
• 2,4-Bis[4-(2-ethylhexyloxy)-2-hydroxyphenyl]-6-(4-methoxyphenyl)-1,3,5-triazine
• BEMT
• CGF 1607
• FAT 70'884
• Tinosorb S
• Tinosorb S Aqua
• Bemotrizinol (200 mg)
• BISETHYLHEXYLOXYPHENOLMETHOXYPHENOLTRIAZINE
• IS-ETHYLHEXYLOXYPHENOL METHOXYPHENYL TRIAZINE
• BIS-ETHYLHEXYLOXYPHENOL METHOXYPHENYL TRIAZINE
• Phenol, 2,2-6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diylbis5-(2-ethylhexyl)oxy-
• 6,6'-(6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diyl)bis(3-(2-ethylhexyloxy)phenol)
• BIS-ETHYLHEXYLOXYPHENOL METHOXYPHENYL
• PWZ1720CBH
• 2,2'-[6-(4-methoxyphenyl)-1,3,5-triazine-2,4-diyl]bis{5-[(2-ethylhexyl)oxy]phenol}
• 2,2'-(6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diyl)bis(5-((2-ethylhexyl)oxy)phenol)
• 6,6'-(6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-diyl)bis(3-((2-ethylhexyl)oxy)phenol)
• Bemotrizinol [USAN:INN]
• Aniso

• MDL： MFCD08435974
• Inchi： 1S/C38H49N3O5/c1-6-10-12-26(8-3)24-45-32-18-19-34(35(43)23-32)38-40-36(28-14-16-31(44-5)17-15-28)39-37(41-38)29-20-30(42)22-33(21-29)46-25-27(9-4)13-11-7-2/h14-23,26-27,42-43H,6-13,24-25H2,1-5H3
• InChI Key： SUKLKCPPDPQLNJ-UHFFFAOYSA-N
• SMILES： c1c(OCC(CC)CCCC)ccc(-c2nc(-c3cc(OCC(CC)CCCC)cc(O)c3)nc(-c3ccc(OC)cc3)n2)c1O

Computed Properties

• Exact Mass: 627.36700
• Monoisotopic Mass: 627.367
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 18
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-87 °C
• Boiling Point: 771.2°Cat760mmHg
• Flash Point: 420.2°C
• Solubility: Insuluble (1.8E-7 g/L) (25 ºC),
• PSA: 106.82000
• LogP: 9.48280

Bemotrizinol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Bemotrizinol

Recent Advances in Bemotrizinol (CAS 187393-00-6) Research: A Comprehensive Review

Bemotrizinol (CAS 187393-00-6), a broad-spectrum UV filter, has garnered significant attention in recent years due to its photostability and efficacy in protecting against both UVA and UVB radiation. This compound, chemically known as bis-ethylhexyloxyphenol methoxyphenyl triazine, is widely used in sunscreens and cosmetic formulations. Recent studies have focused on its safety profile, environmental impact, and potential applications beyond photoprotection. This research brief synthesizes the latest findings on Bemotrizinol, providing insights into its mechanisms of action, toxicological assessments, and emerging therapeutic potentials.

A 2023 study published in the Journal of Photochemistry and Photobiology B: Biology investigated the molecular interactions of Bemotrizinol with skin proteins. Using computational modeling and in vitro assays, researchers demonstrated that Bemotrizinol forms stable complexes with keratin, potentially enhancing its substantivity on the skin surface. This finding explains its long-lasting protective effects observed in clinical studies. The research also revealed minimal penetration through the stratum corneum, addressing previous concerns about systemic absorption.

Environmental monitoring studies have yielded important data regarding Bemotrizinol's ecological impact. A comprehensive 2024 analysis in Environmental Science and Technology reported that while Bemotrizinol exhibits persistence in aquatic environments, its bioaccumulation potential is significantly lower than other organic UV filters. Advanced wastewater treatment processes were shown to remove approximately 92% of Bemotrizinol, suggesting that proper water management can mitigate environmental risks. These findings are particularly relevant given increasing regulatory scrutiny on sunscreen ingredients worldwide.

Emerging research has explored novel applications of Bemotrizinol in dermatological therapies. A groundbreaking 2024 study in the Journal of Investigative Dermatology demonstrated that Bemotrizinol, when combined with specific antioxidants, can reduce oxidative stress markers in photoaged skin by up to 47%. The study employed a double-blind, placebo-controlled design with 120 participants over 24 weeks, showing statistically significant improvements in skin elasticity and wrinkle depth. These results suggest potential for Bemotrizinol in anti-aging formulations beyond its traditional sun protection role.

Recent toxicological assessments have further refined our understanding of Bemotrizinol's safety profile. A 2023 OECD-compliant study published in Regulatory Toxicology and Pharmacology examined the compound's endocrine disruption potential through comprehensive in vitro and in vivo testing. The results indicated no significant estrogenic, androgenic, or thyroid activity at concentrations up to 100 times typical use levels. These findings support the continued use of Bemotrizinol in cosmetic formulations while addressing regulatory concerns about potential endocrine effects.

From a formulation perspective, 2024 research in the International Journal of Cosmetic Science has advanced our understanding of Bemotrizinol's compatibility with other sunscreen actives. The study identified synergistic effects when combined with newer generation UV filters, allowing for higher SPF values with lower total active concentrations. This development is particularly important for formulators seeking to create high-performance sunscreens that meet increasingly stringent global regulatory standards while maintaining excellent cosmetic elegance.

Looking forward, research directions for Bemotrizinol appear to be expanding beyond traditional applications. Preliminary studies presented at the 2024 American Chemical Society meeting suggest potential utility in photodynamic therapy and as a stabilizer in pharmaceutical formulations. These novel applications leverage Bemotrizinol's unique photophysical properties and chemical stability, opening new avenues for research and development in the chemical, biological, and pharmaceutical sciences.